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Compound of Interest

Compound Name: Tripropylene

Cat. No.: B076144 Get Quote

This guide provides immediate, essential safety protocols and logistical information for handling

Tripropylene Glycol (CAS No. 24800-44-0) in a laboratory setting. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals. While some sources may use "Tripropylene" and "Tripropylene Glycol"

interchangeably, this document specifically addresses the safety protocols for Tripropylene
Glycol, a common laboratory chemical.

Quantitative Safety Data
For quick reference, the key quantitative safety and physical property data for Tripropylene
Glycol are summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b076144?utm_src=pdf-interest
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Flash Point 145 °C (293 °F) [1][2]

Boiling Point 270 °C (518 °F) [1][3]

Auto-ignition Temperature 232 °C (449.6 °F) [1][2][3]

Oral LD50 (Rat) > 2,000 mg/kg bw [1]

Dermal LD50 (Rabbit) > 16,320 mg/kg bw [1]

Vapor Pressure 0.26 Pa @ 25°C [3]

Molecular Weight 192.26 g/mol [2]

NFPA Health Rating 0 (Poses no health hazard) [1]

NFPA Fire Rating
1 (Requires preheating for

ignition)
[1]

NFPA Reactivity Rating 0 (Normally stable) [1]

Operational Plan for Safe Handling
Adherence to the following step-by-step procedures is critical for minimizing risks associated

with handling Tripropylene Glycol.

1. Pre-Handling Preparations:

Training: Before working with Tripropylene Glycol, ensure you are trained on its proper

handling and storage procedures.[4]

Area Preparation: Work in a well-ventilated area to prevent the formation of vapor.[5] Ensure

an eye wash fountain and emergency shower are immediately accessible.[4]

Eliminate Ignition Sources: Prohibit smoking and open flames in the handling and storage

areas.[4] Use non-sparking tools and ensure all metal containers for transfer are grounded

and bonded.[1][4]

2. Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles with side shields.[6][7] A face shield

may be required if there is a significant splash hazard.[8]

Skin Protection: Wear protective gloves; Nitrile rubber (NBR) with a material thickness of

>0.11 mm is a suitable option.[6] Wear a lab coat and ensure skin is covered.[8]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required.[7] If operations generate mists or ventilation is inadequate, use a

NIOSH-approved respirator for organic vapors.[7][8]

3. Handling Procedure:

Container Handling: Keep containers tightly closed when not in use.[5][9]

Avoiding Incompatibles: Tripropylene Glycol is incompatible with strong acids, strong bases,

and oxidizing agents (e.g., perchlorates, peroxides, nitrates).[4][5]

Personal Hygiene: Wash hands and other exposed areas with mild soap and water before

eating, drinking, or smoking, and after finishing work.[5] Do not eat, drink, or smoke in the

handling area.[10]

4. Storage:

Conditions: Store in the original, tightly closed container in a cool, well-ventilated place.[5]

The recommended storage temperature is 15–25 °C.[6]

Location: Keep away from ignition sources, direct sunlight, and incompatible materials.[5]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Collection:

Collect waste Tripropylene Glycol in suitable, closed, and properly labeled containers for

disposal.[1]
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2. Disposal Method:

Dispose of the chemical in a safe manner according to local and national regulations.[5]

Disposal options may include removal to a licensed chemical destruction plant or controlled

incineration with flue gas scrubbing.[1]

Do not discharge into sewers or waterways.[1][10] It may be necessary to contain and

dispose of Tripropylene Glycol as a hazardous waste; contact your state or regional EPA

office for specific guidance.[4]

3. Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and then offered for recycling or

reconditioning.[1]

Alternatively, packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

Spill Response Workflow
The following diagram outlines the logical steps for responding to a Tripropylene Glycol spill.

Spill Occurs Evacuate unnecessary personnel
 from the spill area. [5]

Equip cleanup crew with
 proper PPE. [1]

Remove all
 ignition sources. [5] Ventilate the area. [1]

Contain the spill.
 Prevent entry into waterways

 and sewers. [1, 3]

Absorb spill with inert material
 (e.g., sand, clay, earth). [1, 5]

Use non-sparking tools to
 collect absorbed material into

 sealed containers for disposal. [3, 4, 5]

Ventilate and wash the
 area after cleanup

 is complete. [5]
Cleanup Complete

Click to download full resolution via product page

Workflow for responding to a Tripropylene Glycol spill.

First Aid Measures
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Exposure Route First Aid Procedure References

Inhalation

Move the affected person to

fresh air and allow them to

rest.

[5][9]

Skin Contact

Remove contaminated

clothing. Wash all exposed

skin with mild soap and water,

followed by a warm water

rinse.[4][5]

[4][5]

Eye Contact

Rinse immediately and

cautiously with plenty of water

for several minutes. Remove

contact lenses if possible. If

irritation persists, seek medical

attention.[1][5]

[1][5]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

emergency medical attention.

[5]

Fire-Fighting
Suitable Extinguishing Media: Use foam, dry powder, carbon dioxide, water spray, or sand.[5]

Unsuitable Media: Do not use a heavy water stream.[5]

Instructions: Use water spray to cool exposed containers.[4][5] Firefighters should wear

proper protective equipment, including respiratory protection, and exercise caution.[5]

Prevent fire-fighting water from entering the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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